Cas no 2877682-02-3 (N-tert-butyl-1-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperidine-3-carboxamide)

• Product Name: N-tert-butyl-1-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperidine-3-carboxamide
• CAS No: 2877682-02-3
• MF: C₁₇H₂₄N₄OS
• MW: 332.463662147522
• CID: 5330423
• PubChem ID: 165434792
• Update Time: 2025-05-26

N-tert-butyl-1-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040865831
• F6752-6547
• 2877682-02-3
• N-tert-butyl-1-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperidine-3-carboxamide
• N-(1,1-Dimethylethyl)-1-(7-methylthieno[3,2-d]pyrimidin-4-yl)-3-piperidinecarboxamide

• Inchi： 1S/C17H24N4OS/c1-11-9-23-14-13(11)18-10-19-15(14)21-7-5-6-12(8-21)16(22)20-17(2,3)4/h9-10,12H,5-8H2,1-4H3,(H,20,22)
• InChI Key： HFHGPSFBWUJOGN-UHFFFAOYSA-N
• SMILES： N1(C2N=CN=C3C(C)=CSC3=2)CCCC(C(NC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 332.16708258g/mol
• Monoisotopic Mass: 332.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.197±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 552.1±50.0 °C(Predicted)
• pka: 15.74±0.20(Predicted)

Additional information on N-tert-butyl-1-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperidine-3-carboxamide

N-Tert-Butyl-1-{7-Methylthieno[3,2-D]Pyrimidin-4-Yl}Piperidine-3-Carboxamide: A Comprehensive Overview

N-Tert-butyl-1-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperidine-3-carboxamide, also known by its CAS registry number CAS No. 2877682-02-3, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring system with a thienopyrimidine moiety and an N-tert-butyl substituent. The combination of these structural elements gives rise to intriguing chemical properties and opens up avenues for its application in drug discovery, material synthesis, and beyond.

The molecular structure of N-Tert-butyl-1-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperidine-3-carboxamide is notable for its heterocyclic components. The thienopyrimidine ring system is a fused bicyclic structure consisting of a thiophene ring and a pyrimidine ring. This arrangement imparts aromaticity and contributes to the compound's electronic properties. The piperidine ring, on the other hand, introduces flexibility and potential sites for functionalization. The N-tert-butyl group adds steric bulk, which can influence the compound's solubility and stability.

Recent studies have highlighted the importance of heterocyclic compounds like N-Tert-butyl-1-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperidine-3-carboxamide in medicinal chemistry. The thienopyrimidine moiety has been shown to exhibit biological activity in various assays, making it a valuable component in drug design. For instance, researchers have explored the potential of this compound as a kinase inhibitor, targeting enzymes involved in cellular signaling pathways. Its ability to modulate these pathways could make it a candidate for treating diseases such as cancer or inflammatory disorders.

In addition to its biological applications, N-Tert-butyl-1-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperidine-3-carboxamide has garnered attention in materials science due to its electronic properties. The conjugated system within the molecule allows for efficient electron delocalization, which is advantageous in applications such as organic electronics or optoelectronic devices. Recent advancements in synthetic methodologies have enabled the scalable production of this compound, facilitating its exploration in these emerging fields.

The synthesis of N-Tert-butyl-1-{7-methylthieno[3,2-d]pyrimidin-4-y}l}piperidine-3-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the thienopyrimidine ring system through cyclization reactions and the subsequent functionalization to introduce the piperidine and N-t-Bu groups. Researchers have optimized these steps to enhance yield and purity, ensuring that the compound can be produced efficiently for further studies.

From an environmental standpoint, the development of sustainable synthetic routes for compounds like N-Tert-butyl... is crucial. Recent efforts have focused on minimizing waste generation and utilizing renewable feedstocks in their production processes. These advancements align with global initiatives to promote green chemistry practices across various industries.

In conclusion, N-Tert-butyl... represents a promising compound with diverse applications across multiple disciplines. Its unique structure provides a foundation for exploring new chemical reactions and biological activities while its electronic properties make it an attractive candidate for materials science applications. As research continues to uncover its full potential, this compound stands at the forefront of innovation in modern chemistry.